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Compound of Interest

Compound Name: Ingenol Disoxate

Cat. No.: B608104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ingenol Disoxate is a potent ingenol ester with cytotoxic properties. Although its clinical

development was halted due to safety concerns, it remains a compound of interest for research

purposes. Due to the cessation of its development, a specific Safety Data Sheet (SDS) for

Ingenol Disoxate is not readily available. The following guidance is based on information for

the structurally similar and closely related compound, Ingenol Mebutate (also known as

Ingenol-3-angelate or Picato®), and general best practices for handling cytotoxic compounds. A

thorough risk assessment should be conducted before handling this compound.

Hazard Identification and Classification
Ingenol Disoxate and related compounds are classified as hazardous. Based on the data for

Ingenol Mebutate, the primary hazards include:

Acute Toxicity: Fatal if swallowed or inhaled.[1]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

Eye Damage/Irritation: Causes serious eye damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.

The clinical development of Ingenol Disoxate was stopped due to an observed increased

incidence of skin tumors in clinical trials. This highlights the need for stringent safety
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precautions to avoid exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Ingenol
Disoxate. The following table summarizes the recommended PPE based on guidelines for

handling cytotoxic compounds and information available for Ingenol Mebutate.

Body Part Recommended PPE Specifications

Hands Double Gloving

Chemo-rated nitrile or latex

gloves. The outer glove should

be changed immediately upon

contamination.

Body Disposable Gown

Solid-front, back-closing, long-

sleeved gown made of a low-

permeability fabric. Cuffs

should be tucked into the inner

glove.

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles

should be worn at all times. A

face shield should be used in

addition to goggles when there

is a risk of splashes.

Respiratory Respirator

An N95 or higher-level

respirator should be used,

especially when handling the

powdered form of the

compound or when there is a

risk of aerosolization.

Operational Plans: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.
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Storage
Ingenol Disoxate was developed to have improved chemical stability compared to Ingenol

Mebutate, allowing for storage at ambient temperatures. However, for long-term storage, refer

to the supplier's recommendations. As a general precaution for potent compounds, storage in a

cool, dry, and well-ventilated area away from incompatible materials is advised. The storage

area should be clearly labeled as containing a cytotoxic compound.

Handling
All manipulations of Ingenol Disoxate should be performed in a designated containment

device to minimize the risk of exposure.

Equipment Purpose

Certified Class II Biological Safety Cabinet

(BSC) or a Compounding Aseptic Containment

Isolator (CACI)

Provides personnel, product, and environmental

protection from aerosols and particulates.

Chemical Fume Hood
For procedures that may generate volatile

hazardous substances.
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Preparation
- Don appropriate PPE

- Prepare work surface in a BSC

Weighing
- Use a dedicated, calibrated balance inside the BSC

- Handle as a powder with care to avoid aerosolization

Dissolving
- Add solvent slowly to the powder
- Cap and vortex gently to dissolve

Aliquoting
- Use appropriate dispensing equipment

- Clearly label all aliquots

Post-Handling Cleanup
- Decontaminate all surfaces

- Dispose of all waste properly

Click to download full resolution via product page

Standard Operating Procedure for Handling Ingenol Disoxate.

Disposal Plan
Ingenol Disoxate and all materials contaminated with it must be disposed of as cytotoxic

waste. This includes empty containers, used PPE, and any absorbent materials from spill

cleanups.
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Waste Type Disposal Container Disposal Method

Solid Waste

Puncture-resistant, leak-proof

container with a lid, clearly

labeled as "Cytotoxic Waste".

High-temperature incineration.

Liquid Waste

Leak-proof, screw-cap

container, clearly labeled as

"Cytotoxic Waste".

High-temperature incineration.

Sharps

Puncture-proof sharps

container, clearly labeled as

"Cytotoxic Sharps".

High-temperature incineration.

Emergency Procedures: Spill and Exposure Plan
Spill Cleanup
In the event of a spill, the area should be immediately evacuated and secured. Only personnel

trained in handling cytotoxic spills and wearing appropriate PPE should perform the cleanup.
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Spill Occurs

Evacuate and Secure Area

Don Full PPE

Contain the Spill
- Use absorbent pads from a cytotoxic spill kit

Clean the Area
- Work from the outer edge inwards

- Use a deactivating solution if available

Dispose of all materials as cytotoxic waste

Report the Incident

Click to download full resolution via product page

Logical Workflow for Handling an Ingenol Disoxate Spill.

Personnel Exposure
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

All incidents of exposure, no matter how minor they may seem, should be reported to the

appropriate environmental health and safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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